4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine

• IUPAC Name: 3-(4-fluorophenyl)-3-(furan-2-yl)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C17H18FNO3/c18-14-5-3-13(4-6-14)15(16-2-1-9-22-16)12-17(20)19-7-10-21-11-8-19/h1-6,9,15H,7-8,10-12H2
• InChI Key: LQKHTOUIMCXWHB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC(C2=CC=C(C=C2)F)C3=CC=CO3
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine is a chemical compound that has been extensively researched for its potential use in pharmaceuticals. It is also known as FPM and has a molecular formula of C19H20FNO2. This compound has shown promising results in various scientific studies, making it an interesting topic for research.

Mechanism of Action

The mechanism of action of 4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine is not yet fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and the promotion of neuronal survival.
Biochemical and Physiological Effects:
Studies have shown that 4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine has several biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also has anti-inflammatory and antioxidant properties, which can help to reduce oxidative stress and inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine in lab experiments is its potent anti-cancer activity. It has been found to be effective against a wide range of cancer cell lines, making it a versatile compound for research. However, one of the limitations of using this compound is its relatively complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine. One potential direction is to further investigate its mechanism of action, which can help to identify new targets for cancer and neurodegenerative disease treatments. Additionally, more research is needed to determine the optimal dosage and administration method for this compound. Finally, further studies are needed to assess its safety and toxicity in humans.

Scientific Research Applications

4-[3-(4-fluorophenyl)-3-(2-furyl)propanoyl]morpholine has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. Additionally, it has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.